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Compound of Interest

Compound Name: Reactive orange 35

Cat. No.: B12383025 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to assist researchers, scientists, and drug development professionals in

achieving uniform application of Reactive Orange 35 in their experiments.

Troubleshooting Guide
This guide addresses common issues encountered during the dyeing of cotton with Reactive
Orange 35 and provides potential solutions.
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Issue Potential Cause Recommended Solution

Uneven Dyeing (Patchiness,

Streaks)

1. Improper pre-treatment of

the substrate.[1] 2. Rapid dye

uptake.[2] 3. Incorrect pH

during dyeing.[3] 4. Dye

agglomeration. 5. Uneven

temperature in the dye bath.[4]

1. Ensure the cotton substrate

is properly scoured and

bleached to remove impurities.

2. Utilize a suitable leveling

agent to slow down the dye

absorption rate. 3. Maintain a

neutral to slightly acidic pH

(6.0-7.0) during the initial

exhaustion phase. 4. Ensure

the dye is fully dissolved

before adding it to the dye

bath. 5. Ensure good

circulation in the dye bath to

maintain a uniform

temperature.

Poor Color Yield (Pale

Shades)

1. Premature hydrolysis of the

dye due to high initial pH. 2.

Insufficient salt concentration.

3. Incorrect fixation

temperature. 4. Insufficient

fixation time.

1. Start the dyeing process at

a neutral pH and only add

alkali for fixation after the dye

has been exhausted onto the

fiber. 2. Use an adequate

amount of salt (e.g., Glauber's

salt or sodium chloride) to

promote dye exhaustion. 3.

For hot brand reactive dyes

like Reactive Orange 35,

maintain a fixation temperature

of 60-80°C. 4. Ensure sufficient

time is allowed for the dye to

react with the fiber after the

addition of alkali.

Shade Inconsistency Between

Batches

1. Variations in dyeing

parameters (temperature, time,

pH, liquor ratio). 2. Inconsistent

water quality (hardness, metal

1. Standardize and accurately

control all dyeing parameters

for each batch. 2. Use

deionized or softened water

and consider using a
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ions). 3. Variations in the

substrate.

sequestering agent to chelate

metal ions. 3. Ensure the

cotton substrate is from the

same batch and has

undergone consistent pre-

treatment.

Dye Stains or Spots

1. Undissolved dye particles. 2.

Precipitation of dye due to

water hardness.

1. Ensure the dye is

completely dissolved in warm

water before adding to the dye

bath. 2. Use a sequestering

agent to prevent the

precipitation of dyes with

calcium and magnesium ions.

Frequently Asked Questions (FAQs)
Q1: What is the primary role of a leveling agent in the application of Reactive Orange 35?

A1: A leveling agent is a chemical auxiliary that promotes uniform dyeing by slowing down the

rate at which the dye is absorbed by the cotton fibers. This controlled exhaustion helps to

prevent uneven color application, resulting in a level and consistent shade. Leveling agents can

also help to disperse the dye molecules evenly throughout the dye bath.

Q2: What are the different types of leveling agents that can be used with reactive dyes?

A2: Leveling agents for reactive dyes are typically classified based on their ionic nature:

Anionic Leveling Agents: These have a negative charge and work by competing with the

anionic reactive dye for sites on the fiber, thus retarding the dye uptake. Aromatic

polysulfonate compounds are an example.

Non-ionic Leveling Agents: These do not have a charge and function by forming a complex

with the dye molecules, which then gradually breaks down to release the dye. Fatty alcohol

ethoxylates are a common type.
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Cationic Leveling Agents: These have a positive charge and are less commonly used for

reactive dyes on cotton as they can form precipitates with the anionic dye. However, they

can be used in specific applications, such as for dyeing cationized cotton.

Amphoteric Leveling Agents: These possess both positive and negative charges and can be

effective in complex dyeing systems.

Q3: What is the recommended pH profile for dyeing cotton with Reactive Orange 35?

A3: The pH of the dye bath is critical for successful reactive dyeing. The process typically

involves two stages with different pH values:

Exhaustion Phase: The initial phase of dyeing should be carried out at a neutral to slightly

acidic pH of 6.0-7.0. This allows for the gradual and even absorption of the dye onto the

cotton fibers without premature fixation.

Fixation Phase: After the dye has been exhausted onto the fiber, the pH is raised to an

alkaline level (typically 10.5-11.5) by adding an alkali like soda ash (sodium carbonate). This

high pH initiates the chemical reaction between the reactive group of the dye and the

hydroxyl groups of the cellulose in the cotton, forming a stable covalent bond.

Q4: What is the optimal temperature for applying Reactive Orange 35?

A4: Reactive Orange 35 is a "hot brand" reactive dye, meaning it requires a higher

temperature for fixation. The general temperature range for dyeing with hot brand reactive dyes

is between 60°C and 80°C. Increasing the temperature within this range generally increases

the rate of dyeing and dye diffusion. However, excessively high temperatures can lead to dye

hydrolysis, where the dye reacts with water instead of the fiber, resulting in a lower color yield.

Q5: How does salt concentration affect the dyeing process with Reactive Orange 35?

A5: Salt, such as Glauber's salt (sodium sulfate) or common salt (sodium chloride), is essential

in the reactive dyeing of cotton. Cotton fibers develop a negative surface charge in water,

which repels the negatively charged anionic reactive dye molecules. The salt acts as an

electrolyte, neutralizing this negative charge on the fiber surface, which reduces the repulsion

and promotes the exhaustion of the dye from the bath onto the fiber. The amount of salt

required depends on the depth of the shade being dyed.
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Experimental Protocols
General Protocol for Dyeing Cotton with Reactive
Orange 35
This protocol provides a general methodology for the application of Reactive Orange 35 to

cotton fabric in a laboratory setting. Researchers should note that optimization of parameters

may be necessary for specific experimental conditions.

Materials and Reagents:

Scoured and bleached cotton fabric

Reactive Orange 35

Leveling agent (e.g., an anionic or non-ionic type)

Glauber's salt (sodium sulfate) or Sodium Chloride

Soda ash (sodium carbonate)

Acetic acid (for pH adjustment)

Wetting agent

Sequestering agent

Deionized water

Procedure:

Preparation of the Dye Bath:

Set the liquor ratio (the ratio of the weight of the goods to the volume of the dye liquor), for

example, 1:20.

Add a wetting agent (e.g., 0.5-1.0 g/L) and a sequestering agent (e.g., 0.5-1.0 g/L) to the

water and stir.
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Add the leveling agent (e.g., 0.5-2.0 g/L) and stir until dissolved.

Adjust the initial pH of the dye bath to 6.0-7.0 with a small amount of acetic acid.

Dyeing - Exhaustion Phase:

Introduce the wetted cotton fabric into the dye bath at room temperature.

Start agitation and gradually raise the temperature to the target dyeing temperature (e.g.,

60-80°C) over 20-30 minutes.

Run the fabric in the dye bath for 10-15 minutes at the target temperature.

Gradually add the pre-dissolved salt in two to three portions over 20-30 minutes.

Continue dyeing for another 20-30 minutes to allow for dye exhaustion.

Dyeing - Fixation Phase:

Gradually add the pre-dissolved soda ash (e.g., 10-20 g/L) to the dye bath over 15-20

minutes to raise the pH to 10.5-11.5.

Continue dyeing at the target temperature for 45-60 minutes to ensure complete fixation of

the dye.

Post-Treatment (Washing-off):

Drain the dye bath.

Rinse the dyed fabric thoroughly with cold water to remove unfixed dye and residual alkali.

Neutralize the fabric with a dilute solution of acetic acid (e.g., 0.5-1.0 g/L) at 40-50°C for

10 minutes.

Soap the fabric at or near the boil (90-95°C) for 15-20 minutes with a non-ionic detergent

(e.g., 1-2 g/L) to remove any hydrolyzed dye.

Rinse with hot water and then cold water until the water runs clear.
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Dry the fabric.

Quantitative Data Summary
The following tables summarize typical ranges for the key parameters in the reactive dyeing of

cotton. These are general guidelines and may require optimization for Reactive Orange 35.

Table 1: Typical Dyeing Parameters for Hot Brand Reactive Dyes on Cotton

Parameter Range Unit

Dye Concentration 0.5 - 4.0 % on weight of fabric (owf)

Leveling Agent 0.5 - 2.0 g/L

Salt Concentration (Glauber's

Salt)
20 - 80 g/L

Alkali Concentration (Soda

Ash)
10 - 20 g/L

Liquor Ratio 1:10 - 1:30

Dyeing Temperature 60 - 80 °C

Fixation Time 45 - 60 minutes

Initial Dye Bath pH 6.0 - 7.0

Fixation pH 10.5 - 11.5
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Preparation Dyeing Process Post-Treatment

Start Prepare Dye Bath
(Water, Auxiliaries) Add FabricpH 6-7 Heat to 60-80°C Add Dissolved

Reactive Orange 35
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(Exhaustion)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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